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Compound of Interest

Compound Name: Pigment Red 166

cat. No.: B1436591

An In-depth Technical Guide to Cromophtal® Scarlet R (C.I. Pigment Red 166)
For Researchers, Scientists, and Material Science Professionals

This technical guide provides a comprehensive overview of Cromophtal® Scarlet R, a high-
performance organic pigment identified by Colour Index (C.l.) Pigment Red 166. The
information is curated for a scientific audience, focusing on the material's chemical and
physical properties, performance characteristics, and the methodologies used to determine
these attributes.

Disclaimer: Cromophtal® Scarlet R and its equivalents under C.I. Pigment Red 166 are
industrial-grade pigments designed for coloring plastics, paints, and inks.[1][2][3][4][5]
Extensive searches of scientific and technical literature have not revealed any established
applications or ongoing research related to drug development, in vitro studies, or direct
involvement in biological signaling pathways. The toxicological data available suggest the
substance is largely inert and not intended for human consumption or therapeutic use.[6]
Therefore, this guide focuses exclusively on its material science aspects.

Chemical and Physical Properties

Cromophtal® Scarlet R is a disazo condensation pigment known for its bright, yellowish-red
shade and excellent stability.[3][7] Its chemical structure and physical characteristics make it
suitable for demanding applications where heat and light resistance are critical.

Table 1: Chemical Identity of C.I. Pigment Red 166
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Property Value

N,N'-1,4-phenylenebis[4-[(2,5-
Chemical Name dichlorophenyl)azo]-3-hydroxynaphthalene-2-

carboxamide]

C.l. Name Pigment Red 166

C.l. Number 20730[8][9]

CAS Number 3905-19-9[2][9][10]
EINECS Number 223-460-6[3][4][5]
Molecular Formula Ca0H24ClaNeO4[9][10][11]
Molecular Weight 794.47 g/mol [9][10][11]
Chemical Class Disazo Condensation[3][7]

Table 2: Physical and Technical Properties of C.I. Pigment Red 166

Property Value Unit Notes

Physical Form Red Powder[9][11]

Density 1.5-1.57[4][10][12] g/cm3

Melting Point 340[4][12] °C

Specific Surface Area 26[4][12] m2/g

Oil Absorption 55 - 75[4][10][13] g/100g Varies by supplier

pH of Aqueous
) 6.0 - 7.0[13] - 10% slurry[14]
Suspension

Performance and Fastness Properties

The performance of a pigment is defined by its fastness, or its ability to resist change when
subjected to various environmental factors. Cromophtal® Scarlet R exhibits high fastness
properties, making it a durable colorant.
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Table 3: Fastness and Resistance Properties of C.I. Pigment Red 166

Property Rating / Value Scale Test Conditions
Light Fastness (Full Blue Wool Scale
7-8[12][13] 1-8
Shade) (8=Excellent)
_ _ Blue Wool Scale
Light Fastness (Tint) 7[12] 1-8
(8=Excellent)
) In HDPE for 5-10
Heat Resistance 280 - 300[2][10][12] °C )
minutes
Weather Fastness 4[12] 1-5 (5=Excellent)
Migration Resistance 4-5[10] 1-5 (5=Excellent)
Acid Resistance 5[10][12][13] 1-5 (5=Excellent)
Alkali Resistance 5[10][12][13] 1-5 (5=Excellent)
Ethanol Resistance 5[12] 1-5 (5=Excellent)
Ester Resistance 5[12] 1-5 (5=Excellent)

Experimental Protocols

The data presented in the tables above are determined using standardized experimental

procedures. Below are overviews of the methodologies for key performance indicators.

Light Fastness Testing (ASTM D4303)

This standard provides methods to approximate the color change of pigments over time upon
indoor exposure.[10][15][16]

o Objective: To determine the resistance of a pigment to fading when exposed to a specified

light source.

» Methodology Overview:
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o Specimen Preparation: The pigment is dispersed in a specific binder (e.qg., oil, acrylic) and
applied to a substrate. A portion of the specimen is masked to serve as an unexposed
reference.

o Exposure: The specimen is exposed to a controlled light source, such as a Xenon Arc
lamp, which simulates daylight filtered through window glass.[15][16][17]

o Evaluation: The color difference (AE*) between the exposed and unexposed portions of
the specimen is measured using a spectrophotometer or colorimeter.

o Rating: The lightfastness is rated on the Blue Wool Scale, where a rating of 8 indicates no
significant color change.

Heat Stability Testing (ISO 787-21)

This method is used to compare the heat stability of a pigment against a reference sample
when mixed into a stoving medium.[8][14]

o Objective: To determine the maximum temperature a pigment can withstand without
significant color change or degradation.

o Methodology Overview:

o Sample Preparation: The pigment is dispersed into a heat-stable polymer (e.g., HDPE) at
a specified concentration.

o Heating: The pigmented polymer is then subjected to a series of increasing temperatures
in an oven for a fixed duration (e.g., 5 or 10 minutes).[12]

o Analysis: After cooling, the color of the heated samples is compared to an unheated
control sample. The temperature at which a noticeable color change occurs is recorded as
the heat stability limit.

Oil Absorption Testing (ASTM D281 | ASTM D1483)

This test determines the amount of oil required to wet a specific amount of pigment to form a
coherent paste.[18][19][20]
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e Objective: To measure the quantity of linseed oil needed to form a stiff, putty-like paste with a
pigment. This value is related to the pigment's specific surface area and particle structure.
[21]

o Methodology Overview (Spatula Rub-Out, ASTM D281):
o A known weight of the pigment is placed on a flat, non-absorbent surface.
o Raw linseed oil is added drop by drop from a burette.

o After each addition, the oil is thoroughly incorporated into the pigment by rubbing with a
spatula.

o The endpoint is reached when a stiff, putty-like paste is formed that does not break or
separate. The volume of oil used is then reported as grams of oil per 100 grams of
pigment.

Visualized Workflows and Pathways

While there are no biological signaling pathways to diagram, the chemical synthesis and
experimental testing workflows can be visualized to provide a clearer understanding of the
processes involved with this pigment.
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Fig. 1: Generalized Synthesis Workflow for a Disazo Pigment
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Fig. 1: Generalized Synthesis Workflow for a Disazo Pigment
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Fig. 2: Experimental Workflow for Pigment Property Testing
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Fig. 2: Experimental Workflow for Pigment Property Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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scarlet-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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